Cas no 2227935-33-1 (rac-(1R,5R)-6-ethoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine)

• Product Name: rac-(1R,5R)-6-ethoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine
• CAS No: 2227935-33-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5807615
• PubChem ID: 165482045
• Update Time: 2025-10-29

rac-(1R,5R)-6-ethoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-6-ethoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine
• EN300-1293790
• rac-[(1R,5R)-6-ethoxy-2-oxabicyclo[3.2.0]heptan-6-yl]methanamine
• 2227935-33-1

• Inchi： 1S/C9H17NO2/c1-2-12-9(6-10)5-8-7(9)3-4-11-8/h7-8H,2-6,10H2,1H3/t7-,8-,9?/m0/s1
• InChI Key： JHSALZONFQRLDF-JVIMKECRSA-N
• SMILES： O1CC[C@H]2[C@@H]1CC2(CN)OCC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,5R)-6-ethoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine

Introduction to Rac-(1R,5R)-6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-ylmethanamine (CAS No. 2227935-33-1)

Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine, a compound with the chemical identifier CAS No. 2227935-33-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its bicyclic framework and functional groups, has garnered considerable attention for its potential applications in drug discovery and therapeutic development.

The compound's unique structural motif, featuring an ethoxy substituent and an oxabicyclo[3.2.0]heptane core, makes it a promising candidate for further investigation. The presence of stereocenters at the 1R and 5R positions enhances its complexity and variability, offering a rich palette for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in bicyclic compounds due to their inherent biological activity and favorable pharmacokinetic properties. The bicyclo[3.2.0]heptane scaffold is particularly noteworthy for its ability to mimic natural product structures, which are often associated with high biological potency. This structural feature has made it a focal point in the design of novel therapeutic agents.

The ethoxy group in Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine contributes to the compound's overall reactivity and interaction with biological targets. Ethoxy-substituted molecules are known to exhibit diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties. This versatility underscores the compound's potential as a lead structure in medicinal chemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The specific configuration of the stereocenters in Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine plays a crucial role in its interaction with biological receptors and enzymes. This has prompted researchers to explore synthetic strategies that preserve or manipulate these stereocenters to optimize biological efficacy.

The synthesis of complex molecules like Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine presents significant challenges due to their intricate stereochemistry and three-dimensional architecture. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as asymmetric catalysis and chiral auxiliary usage have been instrumental in achieving the desired stereochemical outcomes.

Beyond its structural significance, Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine has been explored in various preclinical studies for its potential therapeutic applications. These studies have revealed promising results in models of inflammation, pain, and neurodegeneration. The compound's ability to modulate key biological pathways suggests that it may serve as a valuable scaffold for the development of novel drugs targeting these conditions.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for compounds like Rac-(1R,5R)-6-Ethoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine. By leveraging computational tools, researchers can predict the biological activity of molecules before conducting expensive wet-lab experiments. This approach not only saves time but also allows for more targeted experimentation, enhancing the efficiency of drug discovery programs.

In conclusion, Rac-(1R,5R)-6-Ethoxy-2-Oxabicyclo[3.2.0]heptan-6-ylmethanamine represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique molecular features, coupled with recent advancements in synthetic chemistry and biophysical evaluation techniques, position it as a promising candidate for further exploration in medicinal biology.